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Compound of Interest

Compound Name: 3-Methylglutaric anhydride

Cat. No.: B1583352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Methylglutaric anhydride, a

valuable intermediate in organic synthesis, particularly within the pharmaceutical and fine

chemical industries. This document outlines its chemical and physical properties, safety and

handling protocols, and detailed experimental procedures.

Chemical and Physical Properties
3-Methylglutaric anhydride is a cyclic anhydride that serves as a versatile building block in

the synthesis of more complex molecules. Its key properties are summarized below.
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Property Value Reference

CAS Number 4166-53-4 [1][2][3]

Molecular Formula C₆H₈O₃ [1][2]

Molecular Weight 128.13 g/mol [2][3][4]

Appearance
White to almost white

crystalline powder

Melting Point 42-46 °C [5]

Boiling Point 180-182 °C at 25 mmHg [5]

Flash Point 113 °C (235.4 °F) - closed cup [3]

EINECS Number 224-020-6 [1][3]

Safety and Handling
Proper handling of 3-Methylglutaric anhydride is crucial to ensure laboratory safety. The

compound is classified as an irritant.

Hazard Identification:[3][6]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Pictogram:

GHS07 (Exclamation mark)

Precautionary Measures:[3][6]
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Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P264: Wash hands thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[6]

Storage:

Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.[7] It is

sensitive to moisture.[5]

Experimental Protocols
Synthesis of 3-Methylglutaric Anhydride from 3-Methylglutaric Acid

A common method for the preparation of 3-Methylglutaric anhydride is through the

dehydration of 3-Methylglutaric acid using a dehydrating agent such as acetic anhydride.[8]

Materials:

3-Methylglutaric acid

Acetic anhydride

Concentrated hydrochloric acid

Water
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Ice bath

Distillation apparatus

Procedure:[8]

A mixture of the residue from a preceding synthesis step (containing the di-ester of 3-

methylglutaric acid) is cooled in an ice bath.

Successively add 200 ml of water and 450 ml of concentrated hydrochloric acid.

Heat the resulting mixture under reflux with stirring for 8 hours.

Set the condenser for distillation and continue to heat and stir, raising the bath temperature

to distill off water and alcohol.

Finally, heat the bath to 180–190°C until gas evolution ceases (approximately 1 hour).

Remove the stirrer and add 125 ml of acetic anhydride. Reflux the mixture for 3 hours.

The combined filtrate and washings are distilled under reduced pressure using a water pump

to remove all acetic acid and acetic anhydride.

An oil pump is then connected, and the distillation is continued.

Collect the 3-Methylglutaric anhydride at 118–122°C/3.5 mm. The yield is typically 60–

76%.
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Caption: Synthesis workflow for 3-Methylglutaric anhydride.

Biological Relevance and Applications
3-Methylglutaric anhydride is not only a synthetic intermediate but also has biological

relevance. In certain metabolic disorders, such as deficiencies in 3-hydroxy-3-methylglutaryl-

CoA lyase, the precursor 3-methylglutaryl-CoA can accumulate. This can lead to the non-

enzymatic formation of 3-Methylglutaric anhydride.[9]

This reactive anhydride can then acylate mitochondrial proteins, particularly on lysine residues,

potentially affecting their function.[9] This post-translational modification is an area of ongoing

research.

In synthetic chemistry, 3-Methylglutaric anhydride is a key precursor in the synthesis of

various pharmaceutical compounds, including oxoeicosanoid receptor antagonists, which are

being investigated for their potential in treating inflammatory and immune-related conditions.[5]
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Caption: Formation and reactivity of 3-Methylglutaric anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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